2-Methylphenyl 2-ethoxybenzoate

• Molecular Formula: C16H16O3
• Molecular Weight: 256.3 g/mol
• IUPAC Name: (2-methylphenyl) 2-ethoxybenzoate
• InChI: InChI=1S/C16H16O3/c1-3-18-15-11-7-5-9-13(15)16(17)19-14-10-6-4-8-12(14)2/h4-11H,3H2,1-2H3
• InChI Key: KCLATIJBFCOPTK-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1C(=O)OC2=CC=CC=C2C

Description

2-Methylphenyl 2-ethoxybenzoate is an ester derivative composed of a 2-methylphenyl group esterified with 2-ethoxybenzoic acid. These compounds are characterized by their aromatic ester backbone, which is often modified with functional groups (e.g., methoxy, ethoxy, or methylphenoxy) to tune physicochemical properties and biological activity . Such esters are typically synthesized via esterification or coupling reactions and find applications in pharmaceuticals, agrochemicals, and food additives.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

The following table compares 2-Methylphenyl 2-ethoxybenzoate with structurally related benzoate esters:

Compound Name	Substituent (R1)	Substituent (R2)	Molecular Weight (g/mol)	Key Features
2-Methylphenyl 2-ethoxybenzoate	2-Methylphenyl	2-Ethoxy	~256.3 (calculated)	Ethoxy group enhances lipophilicity; potential intermediate for drug synthesis.
Ethyl 2-methoxybenzoate	Ethyl	2-Methoxy	180.20	Used in food additives and fragrances; high solubility in ethanol.
Methyl 2-[(2-methylphenoxy)methyl]benzoate	2-Methylphenoxymethyl	Methyl	270.29	Crystallized structure; exhibits antifungal and antimicrobial activity.
Methyl 2-ethynylbenzoate	Ethynyl	Methyl	174.16	Terminal alkyne moiety enables click chemistry applications.

Physicochemical Properties

• Lipophilicity : The ethoxy group in 2-Methylphenyl 2-ethoxybenzoate increases hydrophobicity compared to methoxy analogs (e.g., Ethyl 2-methoxybenzoate), which may enhance membrane permeability in biological systems .
• Thermal Stability: Methylphenoxy-substituted benzoates (e.g., ) exhibit higher melting points due to crystalline packing, whereas ethoxy/methoxy derivatives are more likely to be liquids at room temperature.
• Synthetic Routes : Similar compounds are synthesized via amide bond formation (e.g., using dichlorotriphenylphosphorane) or esterification, with characterization by NMR, IR, and mass spectrometry .